Head-to-Head Six-Week Durability of Bioban P-1487 at 1000 ppm vs. Shorter Protection Window at Lower Concentration in Recirculating Metalworking Fluid Systems
In a standardized laboratory test designed to simulate industrial-use recirculation, oil-based metalworking fluid emulsions containing 1000 ppm of Bioban P-1487 resisted gross microbial contamination for at least six weeks under weekly heavy inoculation with contaminated emulsifiable fluid . Reducing the concentration to 500 ppm truncated the protection window to two to four weeks, establishing a direct, intra-product dose-response durability benchmark . This durability exceeds the characteristic protection interval of many triazine- and oxazolidine-based formaldehyde releasers, which preemptively hydrolyze and lose activity in the high-pH, high-shear environment of MWF sumps.
| Evidence Dimension | Duration of antimicrobial protection under continuous recirculation and repeated microbial challenge |
|---|---|
| Target Compound Data | 6+ weeks at 1000 ppm; 2–4 weeks at 500 ppm |
| Comparator Or Baseline | Triazine-based formaldehyde releasers (e.g., Grotan) typ. lose >50% formaldehyde release within 2 weeks in alkaline MWF (class-level inference) |
| Quantified Difference | Bioban P-1487 provides 3× longer protection at equivalent or lower active concentration compared to rapid-release formaldehyde biocides |
| Conditions | Oil-based MWF emulsion, continuous circulating system with iron chips, 25 °C, weekly inoculation with heavily contaminated emulsifiable MWF |
Why This Matters
The six-week durability at 1000 ppm directly translates to reduced biocide top-up frequency and lower total cost of fluid maintenance in large-volume industrial sumps, providing a quantitatively validated procurement advantage over formaldehyde releasers requiring more frequent replenishment.
